Cas no 52041-72-2 (2-Butenamide,N-(3-hydroxyphenyl)-)

2-Butenamide,N-(3-hydroxyphenyl)- structure
52041-72-2 structure
Product Name:2-Butenamide,N-(3-hydroxyphenyl)-
CAS No:52041-72-2
MF:C10H11NO2
MW:177.199842691422
CID:381419
PubChem ID:6055750
Update Time:2025-04-19

2-Butenamide,N-(3-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenamide,N-(3-hydroxyphenyl)-
    • (E)-N-(3-hydroxyphenyl)but-2-enamide
    • AC1O0Y93
    • NSC222527
    • NSC-222527
    • 3'-hydroxycrotonanilide
    • AKOS008929327
    • ONPGFTVBLFAILH-DUXPYHPUSA-N
    • 52041-72-2
    • SCHEMBL11873584
    • SCHEMBL11873577
    • DTXSID20421819
    • Inchi: 1S/C10H11NO2/c1-2-4-10(13)11-8-5-3-6-9(12)7-8/h2-7,12H,1H3,(H,11,13)/b4-2+
    • InChI Key: ONPGFTVBLFAILH-DUXPYHPUSA-N
    • SMILES: OC1=CC=CC(=C1)NC(/C=C/C)=O

Computed Properties

  • Exact Mass: 177.07903
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
  • LogP: 1.97980
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